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Executive Summary

The AXL receptor tyrosine kinase, a member of the TAM (TYRO3, AXL, MERTK) family, has
emerged as a critical mediator of cancer progression, metastasis, and therapeutic resistance.
[1][2][3][4] Overexpressed in a wide array of solid and hematological malignancies, AXL
activation is frequently associated with a poor prognosis.[2][3][4][5][6] Its role in driving key
oncogenic processes, including cell survival, proliferation, epithelial-to-mesenchymal transition
(EMT), and immune evasion, has positioned it as a compelling therapeutic target.[1][3][7] This
technical guide provides an in-depth overview of AXL's role in oncology, summarizing key
preclinical and clinical data, detailing relevant experimental protocols, and visualizing its
complex signaling network to support ongoing research and drug development efforts.

The AXL Signaling Pathway in Cancer

AXL signaling is primarily initiated by its ligand, Growth Arrest-Specific 6 (Gas6). Upon Gas6
binding, AXL undergoes dimerization and autophosphorylation of its intracellular kinase
domain, triggering a cascade of downstream signaling pathways that collectively promote a
malignant phenotype.[1]

Core Signaling Cascades
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o PI3K/AKT Pathway: Activation of this pathway downstream of AXL is crucial for promoting
cell survival and proliferation.[1] It also contributes to therapeutic resistance by upregulating

anti-apoptotic proteins.

o MAPK/ERK Pathway: This cascade is also involved in cell proliferation and survival, and its
activation by AXL has been demonstrated in various cancer models.[1]

o NF-kB Pathway: AXL signaling can lead to the activation of NF-kB, a key regulator of
inflammation and cell survival, further contributing to the pro-tumorigenic environment.

o EMT and Metastasis: AXL is a potent driver of the epithelial-to-mesenchymal transition
(EMT), a process that endows cancer cells with migratory and invasive properties essential
for metastasis.[1][3] AXL activation leads to the upregulation of mesenchymal markers and
the downregulation of epithelial markers.[1]

Visualization of the AXL Signaling Network
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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